Cas no 1806302-35-1 (2-Fluoro-N,3-dimethyl-4-nitroaniline)

• Product Name: 2-Fluoro-N,3-dimethyl-4-nitroaniline
• CAS No: 1806302-35-1
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 5005180
• Update Time: 2025-11-07

2-Fluoro-N,3-dimethyl-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N,3-dimethyl-4-nitroaniline

• Inchi： 1S/C8H9FN2O2/c1-5-7(11(12)13)4-3-6(10-2)8(5)9/h3-4,10H,1-2H3
• InChI Key： LCBXPGAZONXPDY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C)[N+](=O)[O-])NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2.2
• Topological Polar Surface Area: 57.8

Additional information on 2-Fluoro-N,3-dimethyl-4-nitroaniline

Recent Advances in the Study of 2-Fluoro-N,3-dimethyl-4-nitroaniline (CAS: 1806302-35-1) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoro-N,3-dimethyl-4-nitroaniline (CAS: 1806302-35-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's distinct fluorinated and nitro-substituted aniline structure makes it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the synthetic pathways for 2-Fluoro-N,3-dimethyl-4-nitroaniline, emphasizing its efficient production through multi-step organic reactions involving fluorination and nitration processes. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for subsequent biological evaluations. The compound's stability under various physiological conditions has also been a focal point, with findings suggesting its suitability for in vitro and in vivo studies.

In terms of biological activity, preliminary investigations have revealed that 2-Fluoro-N,3-dimethyl-4-nitroaniline exhibits moderate inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory pathways. These findings are supported by molecular docking studies, which suggest that the compound's nitro and fluoro groups play a crucial role in its binding affinity. Such insights open new avenues for the development of anti-inflammatory agents based on this chemical scaffold.

Further research has explored the pharmacokinetic properties of 2-Fluoro-N,3-dimethyl-4-nitroaniline, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate that the compound has favorable bioavailability and a reasonable half-life, making it a viable candidate for further preclinical development. However, challenges such as potential toxicity and off-target effects remain to be addressed in future studies.

The potential therapeutic applications of 2-Fluoro-N,3-dimethyl-4-nitroaniline extend beyond anti-inflammatory activity. Recent studies have investigated its role in cancer therapy, particularly as a modulator of specific signaling pathways involved in tumor progression. While these findings are preliminary, they underscore the compound's versatility and the need for further mechanistic studies to elucidate its full therapeutic potential.

In conclusion, 2-Fluoro-N,3-dimethyl-4-nitroaniline (CAS: 1806302-35-1) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features, combined with encouraging biological activity, make it a valuable subject for ongoing and future research. Continued efforts to optimize its synthesis, understand its mechanism of action, and evaluate its safety profile will be essential for translating these findings into clinical applications.